Cas no 57373-19-0 (Calcium,dichloro(5-chloro-2-methyl-3(2H)-isothiazolone-O)- (9CI))

Calcium,dichloro(5-chloro-2-methyl-3(2H)-isothiazolone-O)- (9CI) structure
57373-19-0 structure
Product Name:Calcium,dichloro(5-chloro-2-methyl-3(2H)-isothiazolone-O)- (9CI)
CAS No:57373-19-0
MF:C4H4CaCl3NOS
MW:260.582655906677
CID:373628
PubChem ID:42293
Update Time:2025-04-19

Calcium,dichloro(5-chloro-2-methyl-3(2H)-isothiazolone-O)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Calcium,dichloro(5-chloro-2-methyl-3(2H)-isothiazolone-O)- (9CI)
    • 3(2H)-chloro-2-methyl-3(2H)-isothiazolone, calcium chloride complex
    • calcium,5-chloro-2-methyl-1,2-thiazol-3-one,dichloride
    • 5-Chloro-2-methyl-4-isothiazolin-3-one calcium(II) chloride
    • Calcium, dichloro(5-chloro-2-methyl-3(2H)-isothiazolone-O)-
    • Dichloro(5-chloro-2-methyl-3(2H)-isothiazolone-O)calcium
    • 57373-19-0
    • 5-Chloro-2-methyl-4-isothiazolin-3-one calcium chloride
    • Inchi: 1S/C4H4ClNOS.Ca.2ClH/c1-6-4(7)2-3(5)8-6;;;/h2H,1H3;;2*1H/q;+2;;/p-2
    • InChI Key: ZLJXBBQYDUERBP-UHFFFAOYSA-L
    • SMILES: [Ca+2].ClC1=CC(N(C)S1)=O.[Cl-].[Cl-]

Computed Properties

  • Exact Mass: 258.87072
  • Monoisotopic Mass: 258.870509
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 156
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.6

Experimental Properties

  • Boiling Point: 200.2°Cat760mmHg
  • Flash Point: 74.9°C
  • PSA: 20.31

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